N-[(2-Bromophenyl)-phenylmethyl]-6-cyano-N-methylpyridine-3-sulfonamide

• IUPAC Name: N-[(2-bromophenyl)-phenylmethyl]-6-cyano-N-methylpyridine-3-sulfonamide
• InChI: InChI=1S/C20H16BrN3O2S/c1-24(27(25,26)17-12-11-16(13-22)23-14-17)20(15-7-3-2-4-8-15)18-9-5-6-10-19(18)21/h2-12,14,20H,1H3
• InChI Key: HDYKXQVBGDXUBZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C(C1=CC=CC=C1)C2=CC=CC=C2Br)S(=O)(=O)C3=CN=C(C=C3)C#N
• Molecular Formula: C20H16BrN3O2S
• Molecular Weight: 442.3 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the bromophenyl group might be introduced via electrophilic aromatic substitution, and the sulfonamide group could be formed through a substitution reaction.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For instance, the bromine atom on the bromophenyl group is likely to be reactive in nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups and molecular structure. For example, the presence of polar groups like sulfonamide and cyano could increase its solubility in polar solvents.

Safety and Hazards

The safety and hazards of the compound would depend on its reactivity and biological activity. Brominated compounds, for example, can be hazardous and require careful handling.